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Compound of Interest

Compound Name: d-KLA Peptide

Cat. No.: B12361071 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
The d-KLA peptide, a synthetic pro-apoptotic agent, is a valuable tool in cancer research and

drug development for inducing cell death.[1] Its cationic and amphipathic nature allows it to

selectively target and disrupt mitochondrial membranes, triggering apoptotic or necrotic

pathways.[2][3][4] This document provides detailed application notes and protocols for utilizing

d-KLA in various cytotoxicity assays.

Mechanism of Action
The d-KLA peptide's primary mode of action is the targeted disruption of mitochondrial

membranes.[1][3][5] Unlike many cancer therapeutics that rely on specific cellular receptors, d-

KLA's activity is largely dependent on the negative charge of the mitochondrial membrane.[3]

Once internalized into the cell, often facilitated by a cell-penetrating peptide (CPP), d-KLA

preferentially interacts with the anionic phospholipids of the mitochondrial membrane.[2][6] This

interaction leads to membrane permeabilization, dissipation of the mitochondrial membrane

potential, and subsequent release of pro-apoptotic factors like cytochrome c into the cytoplasm.

[3][4] The release of these factors initiates a cascade of downstream events, including the

activation of caspases and poly (ADP-ribose) polymerase (PARP), ultimately leading to

programmed cell death or apoptosis.[1][7] In some instances, at higher concentrations, d-KLA

can induce necrotic cell death by causing rapid disruption of both plasma and mitochondrial

membranes.[2][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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